Cas no 2227679-11-8 (rac-(1R,3R)-3-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227679-11-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6190837
• PubChem ID: 165853222
• Update Time: 2025-05-03

rac-(1R,3R)-3-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• 2227679-11-8
• EN300-1817892

• Inchi： 1S/C13H19NO2/c1-13(2)11(12(13)14)10-8(15-3)6-5-7-9(10)16-4/h5-7,11-12H,14H2,1-4H3/t11-,12-/m1/s1
• InChI Key： QMWJEPHEHWNIAL-VXGBXAGGSA-N
• SMILES： O(C)C1C=CC=C(C=1[C@@H]1[C@H](C1(C)C)N)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Additional information on rac-(1R,3R)-3-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine

rac-(1R,3R)-3-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine: A Novel Compound with Promising Therapeutic Potential

rac-(1R,3R)-3-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine is a unique organic compound characterized by its complex stereochemistry and functional group arrangement. This molecule, with the CAS number 2227679-11-8, represents a significant advancement in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The structural features of this compound, including the 2,6-dimethoxyphenyl group and the 2,2-dimethylcyclopropan-1-amine core, contribute to its distinct pharmacological profile.

Recent studies have highlighted the importance of stereochemical control in the design of bioactive molecules. The rac configuration of this compound suggests the presence of both enantiomers, which may exhibit different biological activities. This characteristic is particularly relevant in the context of drug development, where the chirality of a molecule can significantly influence its therapeutic efficacy and safety profile.

The 2,6-dimethoxyphenyl substituent plays a crucial role in modulating the compound's interaction with biological targets. This functional group is known to enhance the molecule's ability to engage with specific receptors, potentially leading to improved pharmacological outcomes. The presence of methoxy groups at the 2 and 6 positions further contributes to the molecule's hydrophobicity, which may affect its solubility and bioavailability.

The 2,2-dimethylcyclopropan-1-amine core is a distinctive structural element that distinguishes this compound from other similar molecules. Cyclopropane rings are known for their strain energy and unique reactivity patterns, which can lead to the formation of various derivatives with diverse biological activities. The dimethyl substitution at the 2 and 2 positions adds to the molecule's stability and may influence its interaction with target proteins.

Recent research has focused on the potential applications of compounds with similar structural features in the treatment of neurological disorders. The rac-(1R,3R) configuration of this molecule may offer advantages in terms of metabolic stability and receptor selectivity, making it a promising candidate for further investigation. Studies have shown that molecules with cyclopropane cores can exhibit selective interactions with G protein-coupled receptors, which are important targets in the development of drugs for conditions such as hypertension and anxiety disorders.

The chemical stability of rac-(1R,3R)-3-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine is an important factor in its potential pharmaceutical applications. The presence of the cyclopropane ring and the methoxy groups may contribute to the molecule's resistance to metabolic degradation, which is a critical aspect in the design of long-acting therapeutic agents. This property could be particularly beneficial in the development of drugs that require sustained release mechanisms.

Current trends in pharmaceutical research emphasize the importance of structure-activity relationship (SAR) studies in the development of new drugs. The 2,6-dimethoxyphenyl substituent in this compound has been shown to enhance the molecule's ability to interact with specific biological targets, suggesting potential applications in the treatment of various diseases. The stereochemical configuration of the molecule may also play a role in determining its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like rac-(1R,3R)-3-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine with greater accuracy. Molecular docking studies have suggested that this compound may have a high affinity for certain receptors, which could be relevant in the development of targeted therapies. These findings highlight the importance of integrating computational approaches with experimental studies to optimize drug candidates.

The synthesis of this compound involves complex organic reactions that require precise control of reaction conditions. The 2,2-dimethylcyclopropan-1-amine core is synthesized through a series of steps that include ring formation and functional group introduction. The 2,6-dimethoxyphenyl group is then attached to the cyclopropane core, resulting in the final molecule. The stereochemical configuration of the molecule is carefully controlled during the synthesis process to ensure the desired enantiomeric purity.

Recent studies have explored the potential of compounds with similar structural features in the treatment of neurodegenerative diseases. The rac-(1R,3R) configuration of this molecule may offer advantages in terms of its ability to cross the blood-brain barrier, which is a critical factor in the development of drugs for central nervous system (CNS) disorders. The presence of the cyclopropane ring and the methoxy groups may also contribute to the molecule's ability to modulate specific signaling pathways associated with neurodegeneration.

The pharmacological potential of this compound is further supported by its ability to interact with various biological targets. The 2,6-dimethoxyphenyl group may enable the molecule to engage with receptors that are involved in the regulation of neurotransmitter systems, which could have implications for the treatment of psychiatric disorders. The stereochemical configuration of the molecule may also influence its interaction with enzymes and transporters, which are important in drug metabolism and disposition.

As the field of pharmaceutical chemistry continues to evolve, the development of compounds like rac-(1R,3R)-3-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine represents an important step forward in the search for new therapeutic agents. The unique structural features of this molecule, combined with its potential biological activities, make it a promising candidate for further investigation. Ongoing research is focused on optimizing the molecule's properties to enhance its therapeutic potential and ensure its safety and efficacy in clinical applications.

In conclusion, rac-(1R,3R)-3-(2,6-dimethoxyphenyl)-2,2-dimethylcyclopropan-1-amine is a complex organic compound with significant potential in the field of pharmaceutical research. Its unique structural features, including the 2,6-dimethoxyphenyl group and the 2,2-dimethylcyclopropan-1-amine core, contribute to its distinct pharmacological profile. The stereochemical configuration of the molecule may play a crucial role in determining its biological activity and therapeutic potential. Further research is needed to fully explore the applications of this compound in the development of new drugs for various medical conditions.